Cas no 1806964-54-4 (2-(Difluoromethyl)-3-fluoro-6-hydroxy-4-nitropyridine)

2-(Difluoromethyl)-3-fluoro-6-hydroxy-4-nitropyridine is a fluorinated pyridine derivative with a unique substitution pattern, offering versatile reactivity for pharmaceutical and agrochemical applications. The presence of difluoromethyl, fluoro, hydroxy, and nitro groups enhances its utility as a key intermediate in the synthesis of bioactive compounds. Its electron-withdrawing substituents facilitate nucleophilic aromatic substitution reactions, while the hydroxyl group provides a handle for further functionalization. The compound’s structural features contribute to improved metabolic stability and binding affinity in target molecules. Its high purity and well-defined reactivity make it a valuable building block for researchers developing fluorinated heterocycles in medicinal and crop protection chemistry.

2-(Difluoromethyl)-3-fluoro-6-hydroxy-4-nitropyridine structure

1806964-54-4 structure

Product Name:2-(Difluoromethyl)-3-fluoro-6-hydroxy-4-nitropyridine

CAS No:1806964-54-4

MF:C₆H₃F₃N₂O₃

MW:208.094831705093

CID:4880631

Update Time:2025-10-28

2-(Difluoromethyl)-3-fluoro-6-hydroxy-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethyl)-3-fluoro-6-hydroxy-4-nitropyridine
- Inchi： 1S/C6H3F3N2O3/c7-4-2(11(13)14)1-3(12)10-5(4)6(8)9/h1,6H,(H,10,12)
- InChI Key： LOHPVNUVZYGMDT-UHFFFAOYSA-N
- SMILES： FC1C(=CC(NC=1C(F)F)=O)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 356
XLogP3: 0.2
Topological Polar Surface Area: 74.9

2-(Difluoromethyl)-3-fluoro-6-hydroxy-4-nitropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029037743-250mg	2-(Difluoromethyl)-3-fluoro-6-hydroxy-4-nitropyridine	1806964-54-4	95%	250mg	$1,058.40	2022-03-31
Alichem	A029037743-500mg	2-(Difluoromethyl)-3-fluoro-6-hydroxy-4-nitropyridine	1806964-54-4	95%	500mg	$1,600.75	2022-03-31
Alichem	A029037743-1g	2-(Difluoromethyl)-3-fluoro-6-hydroxy-4-nitropyridine	1806964-54-4	95%	1g	$2,923.95	2022-03-31

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Additional information on 2-(Difluoromethyl)-3-fluoro-6-hydroxy-4-nitropyridine

Comprehensive Guide to 2-(Difluoromethyl)-3-fluoro-6-hydroxy-4-nitropyridine (CAS No. 1806964-54-4): Properties, Applications, and Market Insights

2-(Difluoromethyl)-3-fluoro-6-hydroxy-4-nitropyridine (CAS No. 1806964-54-4) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and nitro functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, C6H3F3N2O3, offers a balance of reactivity and stability, making it valuable for modern drug discovery and material science applications.

The growing demand for fluorinated pyridine compounds in medicinal chemistry has propelled research into 2-(Difluoromethyl)-3-fluoro-6-hydroxy-4-nitropyridine. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents. Recent studies highlight its role in optimizing drug candidates with improved metabolic stability and bioavailability, addressing key challenges in small-molecule therapeutics development.

In agrochemical applications, 2-(Difluoromethyl)-3-fluoro-6-hydroxy-4-nitropyridine demonstrates promise as a precursor for novel crop protection agents. The fluoro and nitro substituents enhance interactions with biological targets, offering solutions for resistant pest strains. This aligns with the industry's focus on sustainable agriculture and reduced environmental impact, responding to global food security concerns.

The synthesis of CAS 1806964-54-4 typically involves multi-step fluorination and nitration processes, with yields optimized through modern catalytic methods. Analytical characterization via NMR and HPLC-MS confirms its high purity (>98%), meeting stringent requirements for pharmaceutical intermediates. Storage recommendations emphasize protection from light and moisture at controlled temperatures to maintain stability.

Market trends indicate rising procurement of 2-(Difluoromethyl)-3-fluoro-6-hydroxy-4-nitropyridine by CROs and CDMOs specializing in fluorine chemistry. Patent analyses reveal increasing IP activity around derivatives of this compound, particularly in oncology and CNS drug pipelines. Suppliers are scaling up production to meet demand from North American and Asian research hubs, with technical specifications now including detailed impurity profiles for regulatory compliance.

Environmental and handling considerations for 1806964-54-4 follow standard laboratory safety protocols. While not classified as hazardous under major regulatory frameworks, proper PPE including nitrile gloves and ventilation is recommended during handling. Disposal should comply with institutional guidelines for nitroaromatic compounds, with particular attention to aqueous waste streams.

Future research directions for 2-(Difluoromethyl)-3-fluoro-6-hydroxy-4-nitropyridine include exploration of its photophysical properties for materials science applications. Early investigations suggest potential in designing fluorophores for bioimaging, leveraging its unique electronic configuration. The compound's compatibility with click chemistry approaches further expands its utility in probe development and diagnostic applications.

For researchers sourcing CAS 1806964-54-4, current market availability shows lead times of 2-4 weeks from specialty chemical providers. Pricing reflects the complex synthesis, typically ranging $800-$1200 per gram at research quantities. Quality verification should include batch-specific COA documentation with spectral validation, particularly for sensitive medicinal chemistry applications.